Cas no 39777-61-2 (TFEB activator 1)

• Product Name: TFEB activator 1
• CAS No: 39777-61-2
• MF: C₁₉H₁₈O₃
• MW: 294.344425678253
• MDL: MFCD00719180
• CID: 823294
• PubChem ID: 830608
• Update Time: 2025-06-09

TFEB activator 1 Chemical and Physical Properties

Names and Identifiers

• (1E,4E)-1,5-Bis(2-methoxyphenyl)penta-1,4-dien-3-one
• (1E,4E)-1,5-Bis(2-methoxyphenyl)-1,4-pentadien-3-one
• TFEB activator 1
• RPN77612
• NSC-97906
• AB00092085-01
• 41973-42-6
• MFCD00719180
• CHEMBL477053
• BS-17008
• Go-Y019
• 1,5-bis(2-methoxyphenyl)-1,4-pentadien-3-one
• DA-58457
• TFEB activator 1; ABM-7612
• F9994-5418
• HY-135825
• AG-690/32517053
• D82401
• AKOS000513710
• SCHEMBL2744047
• 39777-61-2
• 1,5-bis-(2-methoxyphenyl)-1,4-pentadien-3-one
• S6769
• CS-0114292
• Curcumin analog C1(TFEB activator 1 )?
• SCHEMBL2744044
• BDBM50285603
• NSC97906
• STK975496

• MDL： MFCD00719180
• Inchi： 1S/C19H18O3/c1-21-18-9-5-3-7-15(18)11-13-17(20)14-12-16-8-4-6-10-19(16)22-2/h3-14H,1-2H3/b13-11+,14-12+
• InChI Key： RCZMPCUUTSDNAJ-PHEQNACWSA-N
• SMILES： O(C)C1C=CC=CC=1/C=C/C(/C=C/C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 294.12600
• Monoisotopic Mass: 294.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-126 ºC (chloroform methanol )
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 35.53000
• LogP: 3.99950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on TFEB activator 1

TFEB Activator 1: A Breakthrough Compound for Cellular Health and Therapeutic Applications

The compound with the CAS number 39777-61-2, known as TFEB activator 1, represents a significant advancement in the field of cellular biology and pharmaceutical research. This innovative molecule has garnered considerable attention due to its unique mechanism of action and its potential to revolutionize therapeutic strategies for various degenerative and metabolic disorders. TFEB activator 1, as a potent inducer of autophagy and nuclear receptor activity, offers a multifaceted approach to enhancing cellular homeostasis and mitigating disease progression.

Recent studies have highlighted the critical role of TFEB (Transcription Factor EB) in maintaining cellular health. TFEB is a master regulator of autophagy, a catabolic process essential for degrading damaged organelles and proteins, thereby preventing cellular dysfunction. Dysregulation of TFEB has been implicated in numerous pathological conditions, including neurodegenerative diseases, cancer, and metabolic syndromes. The development of TFEB activator 1 as a pharmacological agent aims to restore TFEB function, thereby promoting autophagy and improving cellular clearance mechanisms.

The compound 39777-61-2 has been extensively studied in vitro and in vivo, demonstrating remarkable efficacy in models of aging-related diseases. Preclinical research indicates that TFEB activator 1 can significantly enhance autophagic flux, leading to the clearance of toxic protein aggregates and the restoration of mitochondrial function. These effects are particularly relevant in the context of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where protein misfolding and aggregation are key pathological features.

Moreover, TFEB activator 1 has shown promise in treating metabolic disorders by improving insulin sensitivity and reducing lipid accumulation in adipose tissue. By activating TFEB-mediated autophagy, the compound helps to clear excess lipids from cells, thereby alleviating stress on metabolic pathways. This makes it a promising candidate for the development of novel therapies for type 2 diabetes and obesity.

One of the most compelling aspects of TFEB activator 1 is its ability to cross the blood-brain barrier, allowing it to exert therapeutic effects directly within the central nervous system. This property is particularly advantageous for treating neurodegenerative diseases, where access to brain tissues is often challenging. In animal models, intracerebral administration of TFEB activator 1 has been shown to reduce neuroinflammation, protect against neuronal death, and improve cognitive function.

The mechanism of action of TFEB activator 1 involves both transcriptional regulation and post-translational modifications. By binding to specific nuclear receptors, TFEB activator 1 enhances the transcription of genes involved in autophagy and mitochondrial biogenesis. This dual action ensures a comprehensive upregulation of cellular repair mechanisms, which is crucial for maintaining long-term health.

Recent clinical trials have begun to explore the therapeutic potential of TFEB activator 1 in humans. Early-phase studies have reported promising results in patients with late-stage neurodegenerative diseases, showing improvements in motor function and cognitive performance. While larger-scale trials are still underway, these preliminary findings suggest that TFEB activator 1 could become a cornerstone therapy for conditions previously considered untreatable.

The development of TFEB activator 1 also underscores the growing importance of targeting transcriptional regulators in disease treatment. Unlike traditional small-molecule drugs that often act on isolated enzymatic pathways, TFEB activator 1 engages multiple cellular processes simultaneously. This holistic approach not only enhances therapeutic efficacy but also reduces the risk of side effects associated with single-target drugs.

In conclusion, TFEB activator 1 (CAS number: 39777-61-2) represents a groundbreaking advancement in cellular therapy. Its ability to activate TFEB-mediated autophagy offers a novel strategy for treating a wide range of degenerative and metabolic disorders. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in shaping the future of medicine.